Cas no 326898-20-8 (Benzenamine,N-3-buten-1-yl-3-fluoro-)

• Product Name: Benzenamine,N-3-buten-1-yl-3-fluoro-
• CAS No: 326898-20-8
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 301577
• PubChem ID: 45090366
• Update Time: 2025-04-19

Benzenamine,N-3-buten-1-yl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-3-buten-1-yl-3-fluoro-
• Benzenamine,N-3-butenyl-3-fluoro- (9CI)
• N-but-3-enyl-3-fluoroaniline
• DTXSID40666604
• N-(But-3-en-1-yl)-3-fluoroaniline
• AKOS013637058
• 326898-20-8

• Inchi： 1S/C10H12FN/c1-2-3-7-12-10-6-4-5-9(11)8-10/h2,4-6,8,12H,1,3,7H2
• InChI Key： IFMXBJAWXJVUCH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NCCC=C

Computed Properties

• Exact Mass: 165.09546
• Monoisotopic Mass: 165.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 12.03